![molecular formula H8N2O3P+ B1591576 Diammonium phosphite CAS No. 22132-71-4](/img/structure/B1591576.png)
Diammonium phosphite
Overview
Description
Diammonium phosphate (DAP) is a water-soluble ammonium phosphate salt that can be produced when ammonia reacts with phosphoric acid . It is one of the most widely used phosphorus fertilizers in the world . DAP is available in the form of gray, black, or white crystals .
Synthesis Analysis
DAP is formulated in a controlled reaction of phosphoric acid with ammonia, where the hot slurry is then cooled, granulated, and sieved . The inputs required to produce one ton of DAP fertilizer are approximately 1.5 to 2 tons of phosphate rock, 0.4 tons of sulfur (S) to dissolve the rock, and 0.2 tons of ammonia .Molecular Structure Analysis
The chemical formula of DAP is (NH₄)₂HPO₄ . It has an average mass of 132.056 Da and a monoisotopic mass of 132.029999 Da .Chemical Reactions Analysis
Solid diammonium phosphate shows a dissociation pressure of ammonia as given by the following expression and equation: (NH4)2HPO4(s) ⇌ NH3(g) + (NH4)H2PO4(s). At 100 °C, the dissociation pressure of diammonium phosphate is approximately 5 mmHg .Physical And Chemical Properties Analysis
DAP appears as colorless monoclinic crystals . It has a density of 1.619 g/cm³ . It is soluble in water but insoluble in alcohol, acetone, and liquid ammonia . The solution pH is 7.5 to 8 .Scientific Research Applications
Chemoselective Hydrogenation
Diammonium hydrogen phosphite is used as a hydrogen donor in the chemoselective hydrogenation of aromatic nitro compounds to amines, demonstrating effectiveness even in the presence of sensitive functionalities (Kumar et al., 2008).
Reduction of Aldehydes and Ketones
An efficient system utilizing diammonium hydrogen phosphite for the reduction of aromatic aldehydes and ketones to alcohols has been developed, showcasing its potential in organic synthesis (Kumar & Gowda, 2011).
Supramolecular Architecture
The creation of supramolecular architectures with diammonium ferrocene-1,1′-diyldiphosphinates demonstrates its utility in material science and chemistry (Shekurov et al., 2014).
Catalytic Properties
Diammonium hydrogen phosphate, a related compound, impacts the physicochemical and catalytic properties of nickel phosphide catalysts, showing its relevance in catalysis (Shamanaev et al., 2016).
Hydrogen Evolution Electrocatalysis
In renewable energy applications, diammonium hydrogen phosphate aids in the synthesis of carbon-coated metal phosphide nanoparticles for efficient hydrogen evolution electrocatalysis (Gao et al., 2016).
Agricultural Biostimulant
As a biostimulant, phosphite, closely related to diammonium phosphite, enhances plant performance under stress, showcasing its agricultural significance (Trejo-Téllez & Gómez-Merino, 2018).
Interaction with Pigments
Research on the interaction between diammonium hydrogen phosphate and pigments has implications for art conservation and restoration (Ma et al., 2019).
Mechanism of Action
Target of Action
Diammonium phosphite, also known as Diammonium hydrogen phosphite, primarily targets soil and plants. It is used as a fertilizer and has been shown to have significant effects on plant growth and soil health . The compound interacts with the soil and plant roots, providing essential nutrients that promote plant growth .
Mode of Action
The mode of action of this compound involves its interaction with its targets, resulting in changes that promote plant growth. When applied to soil, this compound reacts with the soil components, releasing phosphorus, an essential nutrient for plant growth . This phosphorus is then absorbed by the plant roots and utilized for various biological processes, promoting plant growth and development .
Biochemical Pathways
This compound affects several biochemical pathways in plants. The phosphorus released by this compound is a key component of ATP, DNA, and other essential biomolecules . It plays a crucial role in energy transfer, photosynthesis, and other metabolic processes in plants . The increased availability of phosphorus enhances these processes, leading to improved plant growth and productivity .
Pharmacokinetics
While the term pharmacokinetics is typically used in the context of drug metabolism in animals and humans, in the context of this compound, we can discuss its absorption, distribution, metabolism, and excretion (ADME) in the soil-plant system. This compound is highly soluble in water, which facilitates its absorption by plant roots . Once absorbed, the phosphorus is distributed throughout the plant via the vascular system . The compound is metabolized in the plant, with the phosphorus being incorporated into various biomolecules . Any unabsorbed this compound can be leached from the soil or undergo chemical transformations .
Result of Action
The molecular and cellular effects of this compound’s action are seen in the enhanced growth and productivity of plants . On a molecular level, the increased availability of phosphorus allows for more efficient energy transfer and synthesis of essential biomolecules . On a cellular level, this can lead to increased rates of cell division and growth, resulting in overall improved plant growth and yield .
Action Environment
Environmental factors can significantly influence the action, efficacy, and stability of this compound. Soil pH, temperature, and moisture levels can affect the solubility and availability of the phosphorus . Additionally, the presence of other nutrients in the soil can interact with this compound, potentially affecting its efficacy . Therefore, for optimal results, the application of this compound should be tailored to the specific environmental conditions of the area .
Future Directions
Innovative technologies are being developed to improve the agronomic efficiency of phosphate fertilization in comparison with conventional fertilizers . These technologies aim to increase nutrient efficiency, based on results obtained through suitable methods and equipment along with laboratory, greenhouse, and field results . Increased fertilization efficiency should always be linked with greater economic profitability and the lowest environmental impact, following the principles of sustainability and circular economy .
Properties
IUPAC Name |
diazanium;dioxido(oxo)phosphanium | |
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Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/2H3N.HO3P/c;;1-4(2)3/h2*1H3;(H,1,2,3)/p+1 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
DNUFCIOKWJELSH-UHFFFAOYSA-O | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
[NH4+].[NH4+].[O-][P+](=O)[O-] | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
H8N2O3P+ | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID70889682 | |
Record name | Diammonium hydrogen phosphite | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID70889682 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
115.05 g/mol | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Physical Description |
Dry Powder; Liquid | |
Record name | Phosphonic acid, ammonium salt (1:2) | |
Source | EPA Chemicals under the TSCA | |
URL | https://www.epa.gov/chemicals-under-tsca | |
Description | EPA Chemicals under the Toxic Substances Control Act (TSCA) collection contains information on chemicals and their regulations under TSCA, including non-confidential content from the TSCA Chemical Substance Inventory and Chemical Data Reporting. | |
CAS No. |
22132-71-4 | |
Record name | Diammonium phosphite | |
Source | ChemIDplus | |
URL | https://pubchem.ncbi.nlm.nih.gov/substance/?source=chemidplus&sourceid=0022132714 | |
Description | ChemIDplus is a free, web search system that provides access to the structure and nomenclature authority files used for the identification of chemical substances cited in National Library of Medicine (NLM) databases, including the TOXNET system. | |
Record name | Phosphonic acid, ammonium salt (1:2) | |
Source | EPA Chemicals under the TSCA | |
URL | https://www.epa.gov/chemicals-under-tsca | |
Description | EPA Chemicals under the Toxic Substances Control Act (TSCA) collection contains information on chemicals and their regulations under TSCA, including non-confidential content from the TSCA Chemical Substance Inventory and Chemical Data Reporting. | |
Record name | Diammonium hydrogen phosphite | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID70889682 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Record name | Diammonium phosphonate | |
Source | European Chemicals Agency (ECHA) | |
URL | https://echa.europa.eu/substance-information/-/substanceinfo/100.040.710 | |
Description | The European Chemicals Agency (ECHA) is an agency of the European Union which is the driving force among regulatory authorities in implementing the EU's groundbreaking chemicals legislation for the benefit of human health and the environment as well as for innovation and competitiveness. | |
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Record name | DIAMMONIUM PHOSPHITE | |
Source | FDA Global Substance Registration System (GSRS) | |
URL | https://gsrs.ncats.nih.gov/ginas/app/beta/substances/WQ6M1Z85D4 | |
Description | The FDA Global Substance Registration System (GSRS) enables the efficient and accurate exchange of information on what substances are in regulated products. Instead of relying on names, which vary across regulatory domains, countries, and regions, the GSRS knowledge base makes it possible for substances to be defined by standardized, scientific descriptions. | |
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